Cas no 69966-69-4 (Aziridinium,1-(2-chloroethyl)-1-(9-phenanthrenylcarbonyl)-, chloride (1:1))

• Product name: Aziridinium,1-(2-chloroethyl)-1-(9-phenanthrenylcarbonyl)-, chloride (1:1)
• CAS No: 69966-69-4
• MF: C₁₉H₁₇Cl₂NO
• MW: 346.250383138657
• CID: 524275
• PubChem ID: 12474638

Aziridinium,1-(2-chloroethyl)-1-(9-phenanthrenylcarbonyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Aziridinium,1-(2-chloroethyl)-1-(9-phenanthrenylcarbonyl)-, chloride (1:1)
• [1-(2-chloroethyl)aziridin-1-ium-1-yl]-phenanthren-9-ylmethanone,chloride
• 1-(2-CHLOROETHYL)-1-(9-PHENANTHRENYLCARBONYL)AZIRIDINIUM CHLORIDE
• NSC251176
• NSC-251176
• 1-(2-Chloroethyl)-1-(phenanthrene-9-carbonyl)aziridin-1-ium chloride
• 69966-69-4
• DTXSID30499660

• Inchi： InChI=1S/C19H17ClNO.ClH/c20-9-10-21(11-12-21)19(22)18-13-14-5-1-2-6-15(14)16-7-3-4-8-17(16)18;/h1-8,13H,9-12H2;1H/q+1;/p-1
• InChI Key： DCIAXEWRYAFERL-UHFFFAOYSA-M
• SMILES： C1C[N+]1(CCCl)C(=O)C2=CC3=CC=CC=C3C4=CC=CC=C42.[Cl-]

Computed Properties

• Exact Mass: 310.10001
• Monoisotopic Mass: 345.06872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 17.07
• LogP: 1.16520